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Compound of Interest

Compound Name: Fiscalin B

Cat. No.: B1250076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fiscalin B is a natural product belonging to the pyrazino[2,1-b]quinazoline-3,6-dione class of

compounds, originally isolated from the fungus Neosartorya fischeri.[1] It has garnered interest

in drug discovery for its biological activities, including its role as a substance P inhibitor.[1]

Accurate and consistent preparation of stock solutions is a critical first step for any in vitro or in

vivo study to ensure reliable and reproducible results. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving hydrophobic compounds like Fiscalin B for biological assays. This

document provides a detailed protocol for the preparation, storage, and handling of Fiscalin B
stock solutions using DMSO.

Quantitative Data Summary
The following table summarizes key quantitative information for the preparation of Fiscalin B
stock solutions.
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Parameter Value Source/Comment

Molecular Formula C₂₃H₂₂N₄O₂ [2]

Molecular Weight 386.4 g/mol [2]

Recommended Solvent Anhydrous DMSO General best practice

Typical Stock Concentration 1 mM - 20 mM

To avoid precipitation, lower

concentrations (e.g., 1 mM)

are recommended for long-

term storage.[3] Higher

concentrations are often used

for creating compound

libraries.

Storage Temperature
-20°C (short-term) or -80°C

(long-term)

Aliquoting is crucial to avoid

repeated freeze-thaw cycles.

[4]

Shelf Life in Solvent
Up to 6 months at -80°C, 1

month at -20°C

For storage longer than one

month at -20°C, re-

examination of efficacy is

recommended.[4]

Max DMSO in Cell Assays < 0.5%

To prevent cellular toxicity. A

vehicle control with the same

DMSO concentration is

essential.[4]

Max DMSO in Animal Studies < 2%
To reduce potential toxicity in

animals.[4]

Experimental Protocol: Preparing a 10 mM Fiscalin
B Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Fiscalin B in DMSO.
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Fiscalin B (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure
Determine the Required Mass:

The molecular weight of Fiscalin B is 386.4 g/mol .

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = (0.010 mol/L) x (0.001 L) x (386.4 g/mol ) x (1000 mg/g) = 3.864 mg

Weighing Fiscalin B:

Tare a sterile microcentrifuge tube or vial on the analytical balance.

Carefully weigh out 3.864 mg of Fiscalin B powder into the tared container.

Dissolution:

Add 1 mL of anhydrous DMSO to the container with the Fiscalin B powder.

Cap the container tightly.

Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved.

Gentle warming in a water bath (37°C) or brief sonication can be used to aid dissolution if
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necessary. Visually inspect the solution against a light source to ensure no particulates are

present.

Storage and Handling:

Once dissolved, it is highly recommended to create smaller aliquots (e.g., 20 µL or 50 µL)

in separate sterile tubes to minimize the number of freeze-thaw cycles.[4]

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4]

Preparation of Working Solutions:

When preparing working solutions for experiments, it is best to perform serial dilutions.[4]

For example, to prepare a 10 µM working solution for a cell culture experiment with a final

DMSO concentration of 0.1%, you would dilute the 10 mM stock solution 1:1000 in the

culture medium. This can be done in a stepwise manner to prevent precipitation.[4]

Crucially, always include a vehicle control in your experiments containing the same final

concentration of DMSO as your treated samples.[4]

Workflow and Pathway Diagrams
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Stock Solution Preparation

Storage & Aliquoting

Experimental Use

1. Calculate Mass
(e.g., 3.864 mg for 1mL of 10mM)

2. Weigh Fiscalin B Powder

3. Add Anhydrous DMSO

4. Dissolve Completely
(Vortex/Sonicate)

5. Create Aliquots
(e.g., 20-50 µL)

6. Store at -20°C or -80°C

7. Thaw a Single Aliquot

8. Prepare Working Solution
(Dilute in Assay Buffer/Medium)

9. Perform Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and using a Fiscalin B stock solution.
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Best Practices and Considerations
DMSO Quality: Always use high-purity, anhydrous (or low water content) DMSO to prevent

compound degradation. DMSO is hygroscopic, meaning it readily absorbs water from the

atmosphere, so keep the source bottle tightly sealed.[5]

Safety: Wear appropriate personal protective equipment (PPE), including gloves and safety

glasses. DMSO can facilitate the absorption of other chemicals through the skin.

Solubility Limits: If you observe precipitation upon dissolution or after a freeze-thaw cycle,

the concentration may be too high. Preparing a more dilute stock solution (e.g., 1 mM) is a

common strategy to overcome this.[3]

Compound Stability: While many compounds are stable in DMSO at low temperatures, some

may degrade.[6] If stability is a concern, it is best to prepare fresh solutions or conduct a

stability study.

Filtration: For sterile applications such as cell culture, the final working solution (after dilution

in aqueous medium) can be sterilized by filtration through a 0.22 µm filter if necessary. Do

not attempt to filter the highly concentrated DMSO stock solution, as this can be difficult and

may not be compatible with all filter types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fiscalins: new substance P inhibitors produced by the fungus Neosartorya fischeri.
Taxonomy, fermentation, structures, and biological properties - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Fiscalin B | C23H22N4O2 | CID 10091548 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. medchemexpress.cn [medchemexpress.cn]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.quora.com/What-is-the-best-way-of-storing-a-DMSO-in-a-research-lab
https://www.researchgate.net/post/What_is_the_suitable_storage_condition_of_the_compound_volatile_compound_that_already_dissolved_in_dimethyl_sulfoxide_DMSO
https://pubmed.ncbi.nlm.nih.gov/12844442/
https://www.benchchem.com/product/b1250076?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/7684734/
https://pubmed.ncbi.nlm.nih.gov/7684734/
https://pubmed.ncbi.nlm.nih.gov/7684734/
https://pubchem.ncbi.nlm.nih.gov/compound/Fiscalin-B
https://www.researchgate.net/post/What_is_the_suitable_storage_condition_of_the_compound_volatile_compound_that_already_dissolved_in_dimethyl_sulfoxide_DMSO
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. quora.com [quora.com]

6. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes: Preparation of Fiscalin B Stock
Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250076#methods-for-preparing-fiscalin-b-stock-
solutions-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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